Cas no 818-15-5 (10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester)

• Product Name: 10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester
• CAS No: 818-15-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 721070
• PubChem ID: 3080788
• Update Time: 2025-04-19

10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester
• 1,2-DIAMINO-4,5-METHYLENE-DIOXYBENZENE
• 1,3-Benzodioxole-5,6-diamine
• 6,12-Dihydroxy-heptadec-10-insaeure-methylester
• SNHKEQOYVVRBQO-UHFFFAOYSA-N
• 1,2-Diamino-4,5-methylenedioxybenzene
• PD150928
• EN300-247555
• 818-15-5
• Dmb cpd
• FT-0681958
• J-519723
• Benzo[d][1,3]dioxole-5,6-diamine
• 1,3-dioxaindane-5,6-diamine
• 38608-07-0
• AKOS009157224
• 1,2-Dmb
• 1,2-Diamino-4,5-methylenedioxy-benzene
• 1,3-benzodioxol-5,6-diamine
• Benzo[1,3]dioxole-5,6-diamine
• 2H-1,3-benzodioxole-5,6-diamine
• MFCD07780137
• SCHEMBL546296
• FE-0725
• CS-0088593
• D74701
• DTXSID60191928
• DTXCID00114419

• Inchi： 1S/C7H8N2O2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2H,3,8-9H2
• InChI Key： SNHKEQOYVVRBQO-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)N)N

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 1.74210

10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester Security Information

• HazardClass：IRRITANT